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Compound of Interest

Compound Name: Ethyl dichlorophosphate

CAS No.: 1498-51-7

Cat. No.: B052158

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of ethyl dichlorophosphate, a

highly reactive organophosphorus compound with significant applications in organic synthesis,

particularly in the agrochemical and pharmaceutical industries. This document outlines its

chemical identity, physical and chemical properties, detailed experimental protocols for its

synthesis and use, and its mechanism of action in biological systems.

Chemical Identity and Synonyms
Ethyl dichlorophosphate is a colorless to pale brown liquid. It is identified by the following

names and codes:
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Identifier Type Value

IUPAC Name 1-dichlorophosphoryloxyethane[1]

CAS Number 1498-51-7[1][2][3][4]

EC Number 216-099-0[1][4]

UN Number 2927[1]

Molecular Formula C₂H₅Cl₂O₂P[1][2]

Molecular Weight 162.94 g/mol [1][2][4]

InChI Key YZBOZNXACBQJHI-UHFFFAOYSA-N[1][2][4]

SMILES CCOP(=O)(Cl)Cl[1]

The compound is also known by a variety of synonyms and alternative names, reflecting its

widespread use in different contexts.

Table of Synonyms and Alternative Names:
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Synonym

Dichloroethoxyphosphine oxide[1][5][6][7]

Dichlorophosphoric acid, ethyl ester[1][6]

Ethoxyphosphoryl dichloride[1][6][7]

Ethyl dichloridophosphate[2]

Ethyl dichlorophosphinate[1][2][6]

Ethyl phosphorodichloridate[1][2][4][6][8][9]

Ethylphosphoric acid dichloride[1][6][7]

Ethylesterdichlorid[1]

Phosphorodichloridic acid, ethyl ester[1][6][7]

AURORA KA-1628[2][10]

ETHYL PHOSPHORYL DICHLORIDE[7][10]

NSC 87531[1][6]

Physicochemical Properties
The following table summarizes the key physical and chemical properties of ethyl
dichlorophosphate.
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Property Value Reference(s)

Appearance
Clear colorless to pale brown

liquid
[2][10]

Boiling Point 60-65 °C at 10 mm Hg [2][4][10]

Density 1.373 g/mL at 25 °C [2][4][10]

Refractive Index (n20/D) 1.434 [2][4][10]

Flash Point >110 °C (>230 °F) [2][10]

Melting Point -42.5 °C [2]

Storage Temperature
Room Temperature, under

inert atmosphere
[2]

Experimental Protocols
Synthesis of Ethyl Dichlorophosphate
A common method for the preparation of ethyl dichlorophosphate involves the reaction of

phosphoryl chloride with one equivalent of ethanol in the presence of a base, such as

triethylamine, to neutralize the hydrogen chloride byproduct.[2]

Materials:

Phosphoryl chloride (POCl₃)

Anhydrous ethanol (EtOH)

Triethylamine (Et₃N)

Anhydrous diethyl ether or other suitable inert solvent

Standard laboratory glassware for reactions under inert atmosphere

Distillation apparatus

Procedure:
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Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, a condenser, and a nitrogen inlet.

In the flask, dissolve phosphoryl chloride in anhydrous diethyl ether under a nitrogen

atmosphere.

Cool the solution in an ice bath to 0 °C.

A solution of anhydrous ethanol and triethylamine in anhydrous diethyl ether is added

dropwise from the dropping funnel with vigorous stirring. The molar ratio of ethanol to

phosphoryl chloride should be 1:1, and a slight excess of triethylamine can be used.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours to ensure the reaction goes to completion.

The triethylamine hydrochloride salt will precipitate out of the solution. Filter the mixture

under an inert atmosphere to remove the salt.

Wash the precipitate with anhydrous diethyl ether to recover any entrained product.

Combine the filtrate and the washings.

Remove the solvent by rotary evaporation.

The crude ethyl dichlorophosphate is then purified by fractional distillation under reduced

pressure.

Purification by Fractional Distillation
Apparatus:

Distillation flask

Fractionating column (e.g., Vigreux column)

Condenser

Receiving flask
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Thermometer

Vacuum source and gauge

Heating mantle

Procedure:

Assemble the fractional distillation apparatus. Ensure all glassware is dry.

Transfer the crude ethyl dichlorophosphate to the distillation flask.

Slowly apply vacuum and begin heating the distillation flask.

Collect the fraction that distills at 60-65 °C under a pressure of 10 mm Hg.[2][4][10]

Store the purified ethyl dichlorophosphate under an inert atmosphere.

Applications in Synthesis
Ethyl dichlorophosphate is a versatile reagent in organic synthesis, primarily used as a

phosphorylating agent.

Synthesis of Agrochemicals
Ethyl dichlorophosphate is a key intermediate in the production of certain organophosphate

pesticides. For example, it is used in the synthesis of ethoprophos, a nematicide and

insecticide.

Synthesis of Pharmaceuticals and Prodrugs
This compound is widely used in the pharmaceutical industry for the synthesis of various

bioactive molecules, including nucleoside phosphate and phosphonate prodrugs.[2] These

prodrugs are designed to improve the bioavailability of antiviral and anticancer nucleoside

analogs.

Experimental Workflow: Phosphorylation of a Nucleoside Analogue
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Reaction Setup

Phosphorylation Workup & Purification

Nucleoside Analogue

Reaction Vessel
(Inert Atmosphere, Cooled)

Triethylamine

Anhydrous Solvent
(e.g., DCM, THF)

Stirring at low temperature,
 then warming to room temperatureEthyl Dichlorophosphate Filtration to remove

Et3N·HCl salt Solvent Evaporation Column Chromatography Purified Nucleoside
Phosphate Prodrug

Click to download full resolution via product page

Caption: A generalized workflow for the phosphorylation of a nucleoside analogue using ethyl
dichlorophosphate.

Biological Activity and Mechanism of Action
Acetylcholinesterase Inhibition
Ethyl dichlorophosphate, like many other organophosphates, exhibits its primary biological

effect through the inhibition of acetylcholinesterase (AChE).[2] AChE is a critical enzyme

responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) in synaptic clefts.

The mechanism of inhibition involves the phosphorylation of a serine residue within the active

site of the AChE enzyme. This forms a stable covalent bond between the phosphorus atom of

the ethyl dichlorophosphate and the serine hydroxyl group. The resulting phosphorylated

enzyme is inactive and unable to break down acetylcholine. This leads to an accumulation of
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acetylcholine in the synapse, causing overstimulation of cholinergic receptors and disruption of

normal nerve function.

Signaling Pathway: Acetylcholinesterase Inhibition by Ethyl Dichlorophosphate

Normal Synaptic Transmission

Inhibition by Ethyl Dichlorophosphate

Acetylcholine (ACh)
Released

Acetylcholine Receptor

Binds to

Acetylcholinesterase (AChE)

Substrate for

ACh Hydrolysis Inactive Phosphorylated AChE

Signal Termination

Ethyl Dichlorophosphate

Inhibits

ACh Accumulation

Leads to

Receptor Overstimulation

Click to download full resolution via product page

Caption: Mechanism of acetylcholinesterase inhibition by ethyl dichlorophosphate leading to

receptor overstimulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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